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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanasol Yellow 4G, a reactive azo dye, presents potential as a tracer dye in various

environmental studies, including hydrogeological and soil science investigations. Its distinct

color and water solubility make it a candidate for tracing water flow paths, understanding solute

transport, and characterizing subsurface environments. These application notes provide an

overview of its properties, protocols for its use, and a summary of relevant data. It is important

to note that while general principles of dye tracing are well-established, specific quantitative

data for Lanasol Yellow 4G as an environmental tracer is limited. The following protocols and

data are based on the known properties of Lanasol Yellow 4G and analogous reactive dyes.

Properties of Lanasol Yellow 4G
A summary of the key properties of Lanasol Yellow 4G is presented in the table below.
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Property Value Reference

Chemical Formula C₁₉H₁₂BrCl₂N₅Na₂O₈S₂ [1]

Molecular Weight 699.25 g/mol N/A

CAS Number 70247-70-0 [1]

Appearance Yellow to orange powder N/A

Maximum Absorbance (λmax) 400 nm [2]

Applications in Environmental Studies
Lanasol Yellow 4G can be utilized in a range of environmental tracing applications:

Groundwater Tracing: To determine the direction and velocity of groundwater flow, identify

connections between sinkholes and springs in karst environments, and delineate

contaminant transport pathways.[3]

Soil Column Studies: To investigate solute transport mechanisms, including advection,

dispersion, and retardation in different soil types. This is crucial for understanding nutrient

leaching, pollutant migration, and the effectiveness of soil remediation techniques.

Surface Water Studies: To measure flow rates and dispersion characteristics in rivers and

streams.

Quantitative Data
The following table summarizes key quantitative parameters for Lanasol Yellow 4G as a tracer

dye. Note: Due to a lack of specific studies on Lanasol Yellow 4G for environmental tracing,

some values are estimates based on typical ranges for similar reactive azo dyes.
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Parameter Typical Value/Range Notes

Detection Limit in Water (UV-

Vis)
0.1 - 1.0 mg/L

Dependent on instrument

sensitivity and water turbidity.

Detection Limit in Soil (UV-Vis) 1 - 5 mg/kg
Dependent on soil type and

extraction efficiency.

Sorption Coefficient (Kd) 0.5 - 10 L/kg

Highly dependent on soil

organic matter and clay

content. Higher values indicate

greater sorption and

retardation.[4][5]

Retardation Factor (R) 1.5 - 20

Calculated based on the

sorption coefficient and soil

bulk density. A higher factor

indicates slower movement

relative to water.

Degradation Rate Variable

Subject to photodegradation in

sunlit surface waters and

potential microbial degradation

in soil and groundwater.

Experimental Protocols
Protocol 1: Groundwater Tracing
This protocol outlines the steps for a qualitative groundwater trace to establish a hydraulic

connection between a source (e.g., sinkhole) and a discharge point (e.g., spring).

1. Preliminary Site Assessment:

Identify potential injection and monitoring locations.
Collect background water samples from monitoring points to test for pre-existing fluorescent
compounds.

2. Tracer Injection:
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Dissolve a pre-determined amount of Lanasol Yellow 4G in a known volume of water. The
amount will depend on the scale of the study and expected dilution.
Introduce the dye solution into the injection point (e.g., pour into a sinking stream).
Record the time and volume of injection.

3. Sample Collection:

Deploy activated charcoal packets at monitoring locations to passively adsorb the dye over
time.[6]
Collect water samples at regular intervals from the monitoring points.

4. Sample Analysis (Water Samples):

Measure the absorbance of the water samples at 400 nm using a UV-Vis spectrophotometer.
[2]
Compare the absorbance to a standard calibration curve to determine the dye concentration.

5. Sample Analysis (Charcoal Packets):

Elute the dye from the charcoal packets using a suitable solvent (e.g., a basic alcohol
solution).[6]
Analyze the eluent for the presence of Lanasol Yellow 4G using a UV-Vis
spectrophotometer.

Protocol 2: Soil Column Transport Study
This protocol describes a laboratory experiment to determine the transport parameters of

Lanasol Yellow 4G in a specific soil type.

1. Soil Column Preparation:

Pack a chromatography column with the soil of interest to a known bulk density.
Saturate the column with a background electrolyte solution (e.g., 0.01 M CaCl₂).

2. Tracer Application:

Introduce a pulse of Lanasol Yellow 4G solution of known concentration to the top of the
column.
Maintain a constant flow of the background electrolyte solution through the column.
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3. Effluent Collection:

Collect the effluent from the bottom of the column at regular time intervals using a fraction
collector.

4. Data Analysis:

Measure the concentration of Lanasol Yellow 4G in each effluent fraction using a UV-Vis
spectrophotometer at 400 nm.[2]
Plot the normalized concentration (C/C₀) versus time to generate a breakthrough curve.
Use the breakthrough curve to calculate transport parameters such as the retardation factor
and dispersion coefficient.

Visualizations
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Caption: Workflow for a groundwater tracing experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b086986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Setup

Experiment

Analysis

Soil Column Packing

Column Saturation

Tracer Application

Effluent Collection

UV-Vis Spectrophotometry
(400 nm)

Generate Breakthrough Curve

Calculate Transport Parameters

Click to download full resolution via product page

Caption: Workflow for a soil column transport study.
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Caption: Advantages and disadvantages of Lanasol Yellow 4G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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